Cas no 450351-66-3 (2-(1H-indol-3-ylsulfanyl)-N-(4-methylphenyl)acetamide)

• Product Name: 2-(1H-indol-3-ylsulfanyl)-N-(4-methylphenyl)acetamide
• CAS No: 450351-66-3
• MF: C₁₇H₁₆N₂OS
• MW: 296.386742591858
• CID: 6010306
• PubChem ID: 4122781
• Update Time: 2025-05-21

2-(1H-indol-3-ylsulfanyl)-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-ylsulfanyl)-N-(4-methylphenyl)acetamide
• Acetamide, 2-(1H-indol-3-ylthio)-N-(4-methylphenyl)-
• F0545-1373
• 2-((1H-indol-3-yl)thio)-N-(p-tolyl)acetamide
• SR-01000571214-1
• Oprea1_793440
• AKOS024582656
• 450351-66-3
• SR-01000571214
• EU-0028847

• Inchi： 1S/C17H16N2OS/c1-12-6-8-13(9-7-12)19-17(20)11-21-16-10-18-15-5-3-2-4-14(15)16/h2-10,18H,11H2,1H3,(H,19,20)
• InChI Key： MKGIKAZTJVYQFM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1C2=C(NC=1)C=CC=C2

Computed Properties

• Exact Mass: 296.09833431g/mol
• Monoisotopic Mass: 296.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 562.4±35.0 °C(Predicted)
• pka: 13.79±0.70(Predicted)

Additional information on 2-(1H-indol-3-ylsulfanyl)-N-(4-methylphenyl)acetamide

Recent Advances in the Study of 2-(1H-Indol-3-ylsulfanyl)-N-(4-methylphenyl)acetamide (CAS: 450351-66-3)

In recent years, the compound 2-(1H-indol-3-ylsulfanyl)-N-(4-methylphenyl)acetamide (CAS: 450351-66-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique indole-thioether and acetamide functional groups, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in drug discovery and development.

One of the key areas of investigation has been the compound's interaction with biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways. Recent studies have demonstrated that 2-(1H-indol-3-ylsulfanyl)-N-(4-methylphenyl)acetamide exhibits selective inhibition of certain kinases, making it a candidate for the development of targeted therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in modulating the activity of protein kinases implicated in cancer cell proliferation.

Another significant advancement is the optimization of the compound's pharmacokinetic profile. Researchers have employed structure-activity relationship (SAR) studies to enhance its bioavailability and reduce off-target effects. These efforts have led to the synthesis of derivatives with improved solubility and metabolic stability, as reported in a recent issue of Bioorganic & Medicinal Chemistry Letters. Such modifications are crucial for advancing the compound from preclinical to clinical stages.

In addition to its therapeutic potential, 2-(1H-indol-3-ylsulfanyl)-N-(4-methylphenyl)acetamide has also been explored as a tool compound in chemical biology. Its ability to selectively label and probe specific protein targets has made it valuable in understanding complex biological networks. A 2022 study in ACS Chemical Biology utilized this compound to investigate the role of sulfhydryl-containing proteins in cellular signaling pathways, providing new insights into redox regulation.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as toxicity, formulation stability, and scalability of synthesis need to be addressed. Ongoing research is focused on overcoming these hurdles through innovative drug delivery systems and green chemistry approaches. Collaborative efforts between academia and industry are expected to accelerate the progress in this area.

In conclusion, 2-(1H-indol-3-ylsulfanyl)-N-(4-methylphenyl)acetamide (CAS: 450351-66-3) represents a versatile and promising molecule in the realm of chemical biology and medicinal chemistry. Its diverse applications, from kinase inhibition to chemical probing, underscore its potential as a lead compound for future drug development. Continued research and collaboration will be essential to fully realize its therapeutic and scientific value.